Cas no 108315-39-5 (2-Pyrrolidinemethanol, 4-hydroxy-, (2S,4S)-)

• Product Name: 2-Pyrrolidinemethanol, 4-hydroxy-, (2S,4S)-
• CAS No: 108315-39-5
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• MDL: MFCD19218747
• CID: 1185644
• PubChem ID: 42554281
• Update Time: 2025-08-05

2-Pyrrolidinemethanol, 4-hydroxy-, (2S,4S)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinemethanol, 4-hydroxy-, (2S,4S)-
• (2S,4S)-4-Hydroxy-2-pyrrolidinemethanol
• 1899045-58-9
• CS-0184492
• AKOS006355529
• SCHEMBL764547
• (3S,5S)-5-(hydroxymethyl)pyrrolidin-3-ol
• 108315-39-5
• Rel-(3S,5S)-5-(hydroxymethyl)pyrrolidin-3-ol
• (3S,5S)-5-(hydroxymethyl)pyrrolidin-3-ol;hydrochloride

• MDL： MFCD19218747
• Inchi： 1S/C5H11NO2/c7-3-4-1-5(8)2-6-4/h4-8H,1-3H2/t4-,5-/m0/s1
• InChI Key： CALDMMCNNFPJSI-WHFBIAKZSA-N
• SMILES： O[C@@H]1CN[C@H](CO)C1

Computed Properties

• Exact Mass: 207.12601
• Monoisotopic Mass: 117.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• PSA: 43.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-Pyrrolidinemethanol, 4-hydroxy-, (2S,4S)-

Compound CAS No. 108315-39-5: 2-Pyrrolidinemethanol, 4-hydroxy-, (2S,4S)-

CAS No. 108315-39-5, commonly referred to as 2-Pyrrolidinemethanol, 4-hydroxy-, (2S,4S)-, is a chiral organic compound with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their unique chemical properties and potential biological activities.

The molecular structure of 2-Pyrrolidinemethanol, 4-hydroxy-, (2S,4S)- consists of a pyrrolidine ring with a hydroxymethyl group at position 2 and a hydroxyl group at position 4. The stereochemistry of the compound is defined by the (2S,4S) configuration, which plays a crucial role in its pharmacokinetic properties and interactions with biological systems.

Recent studies have highlighted the potential of this compound in drug discovery and development. Researchers have explored its role as a chiral building block in asymmetric synthesis, enabling the construction of complex molecular architectures with high enantioselectivity. Additionally, its ability to form hydrogen bonds and participate in various chemical reactions makes it a valuable intermediate in organic synthesis.

In the field of pharmacology, 2-Pyrrolidinemethanol, 4-hydroxy-, (2S,4S)- has shown promise as a lead compound for developing novel therapeutic agents. Its unique stereochemistry allows for selective binding to specific receptors or enzymes, potentially leading to the development of drugs with improved efficacy and reduced side effects.

The synthesis of this compound involves multi-step processes that require precise control over stereochemistry and reaction conditions. Recent advancements in catalytic asymmetric synthesis have provided efficient methods for producing this compound in high enantiomeric excess, further enhancing its utility in research and industrial applications.

Furthermore, the compound has been investigated for its potential in materials science. Its ability to form self-assembled structures or act as a template for organizing other molecules has opened new avenues for designing advanced materials with tailored properties.

In conclusion, CAS No. 108315-39-5 (2-Pyrrolidinemethanol, 4-hydroxy-, (2S,4S)-) is a versatile compound with significant potential across multiple disciplines. Ongoing research continues to uncover new applications and insights into its properties, making it an important focus for future studies in chemistry and pharmacology.